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Compound of Interest

Compound Name: 1-(2-Nitrophenyl)pyrrole

Cat. No.: B1580555 Get Quote

Unable to Proceed: Invalid PubChem Compound
Identifier Provided
To our valued researchers, scientists, and drug development professionals,

We have received a request to develop a comprehensive comparison guide for the cross-

validation of experimental data with the PubChem database for the compound identified as CID

520611.

Following a thorough and systematic search of the PubChem database, we must report that

PubChem Compound Identifier (CID) 520611 does not correspond to a valid entry in the

database. Our verification process included direct searches and an examination of historical

records, none of which yielded any information for this specific identifier.

The integrity and accuracy of scientific data are paramount. A valid PubChem CID is the

foundational requirement for retrieving the necessary physicochemical, spectral, and biological

activity data that would form the basis of the requested in-depth technical guide. Without a valid

compound identifier, it is impossible to:

Retrieve reference data from PubChem.

Perform a meaningful comparison with experimental results.

Develop the detailed protocols and data analysis workflows that are central to the guide.
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Therefore, we are unable to proceed with the creation of the "Cross-validation of experimental

data with PubChem database for CID 520611" guide at this time.

We are committed to providing our audience with scientifically rigorous and accurate resources.

To that end, we kindly request that the originator of this topic verify the PubChem Compound

Identifier. It is possible that there was a typographical error in the provided CID. For instance, a

search for a numerically similar identifier, CID 5370611, retrieves the entry for Cinnamedrine.

However, we cannot assume this is the intended compound without explicit confirmation.

Once a valid and correct PubChem CID is provided, we will be pleased to revisit this important

topic and develop the comprehensive guide as originally envisioned. We appreciate your

understanding and look forward to assisting you with your future scientific endeavors.

To cite this document: BenchChem. [Cross-validation of experimental data with PubChem
database for CID 520611]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580555#cross-validation-of-experimental-data-with-
pubchem-database-for-cid-520611]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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